Cas no 1428262-87-6 (4-Ethyl-5-fluoronicotinonitrile)

• Product Name: 4-Ethyl-5-fluoronicotinonitrile
• CAS No: 1428262-87-6
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 4826915
• Update Time: 2025-05-24

4-Ethyl-5-fluoronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-ETHYL-5-FLUORONICOTINONITRILE
• 3-Pyridinecarbonitrile, 4-ethyl-5-fluoro-
• 4-ethyl-5-fluoropyridine-3-carbonitrile
• 4-Ethyl-5-fluoronicotinonitrile

• Inchi： 1S/C8H7FN2/c1-2-7-6(3-10)4-11-5-8(7)9/h4-5H,2H2,1H3
• InChI Key： XNJXEQLLCVLCNY-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C#N)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.5
• Topological Polar Surface Area: 36.7

Additional information on 4-Ethyl-5-fluoronicotinonitrile

4-Ethyl-5-fluoronicotinonitrile: A Comprehensive Overview

4-Ethyl-5-fluoronicotinonitrile, with the CAS number 1428262-87-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a nicotinonitrile backbone with an ethyl group at the 4-position and a fluorine atom at the 5-position, making it a derivative of nicotinonitrile with distinct electronic and steric properties.

The synthesis of 4-Ethyl-5-fluoronicotinonitrile involves a series of well-established organic reactions, including nucleophilic substitution and Friedel-Crafts acylation. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound is readily available for various applications. The compound's structure has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography, providing a solid foundation for further studies.

One of the most promising applications of 4-Ethyl-5-fluoronicotinonitrile lies in its potential as a building block for drug discovery. Recent studies have highlighted its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes. For instance, researchers have demonstrated that this compound exhibits selective activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its fluorinated structure enhances its pharmacokinetic properties, making it a valuable candidate for drug development.

In the realm of materials science, 4-Ethyl-5-fluoronicotinonitrile has shown promise as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its electron-withdrawing groups contribute to the formation of stable coordination bonds, which are essential for the construction of high-performance materials. Recent breakthroughs in this area have demonstrated that derivatives of this compound can significantly improve the electrical conductivity and mechanical stability of polymer-based devices.

The environmental impact of 4-Ethyl-5-fluoronicotinonitrile has also been a topic of interest among scientists. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard laboratory conditions. Furthermore, its degradation pathways in natural environments have been investigated, revealing that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in the environment. These findings underscore its potential as an environmentally friendly chemical intermediate.

In conclusion, 4-Ethyl-5-fluoronicotinonitrile, with its unique chemical structure and versatile properties, represents a valuable compound with applications across multiple disciplines. From drug discovery to materials science, this compound continues to inspire innovative research and development efforts. As our understanding of its properties deepens, it is likely that new and exciting applications will emerge in the coming years.